Cas no 55233-81-3 (3,3-dichloroprop-2-en-1-amine hydrochloride)

• Product Name: 3,3-dichloroprop-2-en-1-amine hydrochloride
• CAS No: 55233-81-3
• MF: C₃H₆Cl₃N
• MW: 162.445437908173
• MDL: MFCD29907189
• CID: 4034588
• PubChem ID: 85843419
• Update Time: 2025-06-12

3,3-dichloroprop-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3,3-dichloro-, hydrochloride
• 3,3-dichloroprop-2-en-1-amine hydrochloride
• Z2469606492
• EN300-266550
• 3,3-dichloroprop-2-en-1-aminehydrochloride
• 3,3-dichloroprop-2-en-1-amine;hydrochloride
• 55233-81-3
• FCA23381

• MDL： MFCD29907189
• Inchi： 1S/C3H5Cl2N.ClH/c4-3(5)1-2-6;/h1H,2,6H2;1H
• InChI Key： FZRKAZGRXXRRDE-UHFFFAOYSA-N
• SMILES： C(CN)=C(Cl)Cl.Cl

Computed Properties

• Exact Mass: 160.956582Da
• Monoisotopic Mass: 160.956582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 55.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-dichloroprop-2-en-1-amine hydrochloride

Comprehensive Analysis of 3,3-Dichloroprop-2-en-1-amine Hydrochloride (CAS No. 55233-81-3): Properties, Applications, and Industry Trends

The chemical compound 3,3-dichloroprop-2-en-1-amine hydrochloride (CAS No. 55233-81-3) is a specialized organic intermediate with growing relevance in pharmaceutical and agrochemical research. As a derivative of prop-2-en-1-amine, this compound features a unique dichlorinated structure that enhances its reactivity, making it valuable for synthesizing complex molecules. Its hydrochloride salt form improves stability and solubility, addressing key challenges in industrial applications.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 3,3-dichloroprop-2-en-1-amine hydrochloride. Researchers are exploring catalytic methods to reduce energy consumption and byproduct formation, aligning with global sustainability goals. This aligns with frequent search queries like "eco-friendly amine synthesis" and "chlorinated amine applications", reflecting industry demand for environmentally conscious solutions.

The compound’s molecular structure (C₃H₆Cl₂N·HCl) enables diverse reactivity patterns. The dichloro moiety facilitates nucleophilic substitutions, while the amine hydrochloride group participates in condensation reactions. Such versatility explains its utility in constructing heterocyclic frameworks—a topic frequently searched in academic databases. Patent analyses reveal its use in developing crop protection agents and pharmacologically active molecules, though specific applications remain proprietary.

Analytical characterization of CAS 55233-81-3 typically involves HPLC purity testing and spectroscopic techniques (FT-IR, NMR). These methods verify the compound’s ≥98% purity, a critical parameter for industrial buyers. Searches for "amine hydrochloride characterization" and "HPLC methods for chlorinated amines" highlight the technical focus of potential users. Storage recommendations emphasize moisture-controlled environments to preserve the compound’s hygroscopic properties.

Emerging trends link 3,3-dichloroprop-2-en-1-amine hydrochloride to precision agriculture and targeted drug delivery systems. Its role in creating bioactive conjugates resonates with searches for "smart agrochemicals" and "amine-based drug carriers". However, researchers caution that optimal performance requires rigorous structure-activity relationship (SAR) studies—a frequently cited challenge in peer-reviewed literature.

Regulatory compliance remains a key consideration. While not classified under restricted categories, proper material safety data sheets (MSDS) must accompany transactions. This addresses common queries like "handling amine hydrochlorides" and "chlorinated compound regulations". Suppliers increasingly adopt blockchain-enabled documentation to ensure traceability, a innovation noted in recent trade publications.

In conclusion, 3,3-dichloroprop-2-en-1-amine hydrochloride exemplifies how niche intermediates enable cutting-edge innovations. Its intersection with sustainable chemistry, advanced analytics, and application-specific formulations positions it as a compound of enduring scientific and commercial interest.